Cas no 37719-02-1 (2,2-Dimethyl-3-oxobutanenitrile)
37719-02-1 structure
Product Name:2,2-Dimethyl-3-oxobutanenitrile
CAS No:37719-02-1
MF:C6H9NO
MW:111.141761541367
MDL:MFCD18827245
CID:297057
PubChem ID:12468309
Update Time:2025-09-25
2,2-Dimethyl-3-oxobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-3-oxobutanenitrile
- Butanenitrile,2,2-dimethyl-3-oxo-
- 2,2-Dimethyl-3-oxobutyronitrile
- Acetoacetonitrile,2,2-dimethyl- (6CI)
- Butanenitrile, 2,2-dimethyl-3-oxo- (9CI)
- DTXSID70499447
- EN300-1655701
- Y10746
- 2,2-Dimethyl-3-oxo-butyronitrile
- A874020
- FT-0728622
- GWBVNZWGZJJONZ-UHFFFAOYSA-N
- 2,2-dimethyl-3-oxo-butanenitrile
- AKOS013568804
- J-506813
- CS-0006089
- Butanenitrile, 2,2-dimethyl-3-oxo-
- 37719-02-1
- SCHEMBL1343515
- MFCD18827245
- DS-17185
- DA-06318
-
- MDL: MFCD18827245
- Inchi: 1S/C6H9NO/c1-5(8)6(2,3)4-7/h1-3H3
- InChI Key: GWBVNZWGZJJONZ-UHFFFAOYSA-N
- SMILES: O=C(C)C(C#N)(C)C
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Boiling Point: 152.2±13.0°C at 760 mmHg
- PSA: 40.86
2,2-Dimethyl-3-oxobutanenitrile Security Information
- Hazard Statement: H302-H315-H319
- Storage Condition:Inert atmosphere,2-8°C
2,2-Dimethyl-3-oxobutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB489355-250 mg |
2,2-Dimethyl-3-oxobutanenitrile; . |
37719-02-1 | 250MG |
€133.00 | 2022-07-29 | ||
| abcr | AB489355-1 g |
2,2-Dimethyl-3-oxobutanenitrile; . |
37719-02-1 | 1g |
€257.10 | 2022-07-29 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GR258-250mg |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 97% | 250mg |
1177CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GR258-1g |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 97% | 1g |
3100CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GR258-100mg |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 97% | 100mg |
602CNY | 2021-05-08 | |
| Fluorochem | 091821-250mg |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 95% | 250mg |
£106.00 | 2022-03-01 | |
| Fluorochem | 091821-1g |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 95% | 1g |
£262.00 | 2022-03-01 | |
| Fluorochem | 091821-5g |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 95% | 5g |
£836.00 | 2022-03-01 | |
| Chemenu | CM193051-1g |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 95% | 1g |
$148 | 2024-07-17 | |
| Chemenu | CM193051-5g |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 95% | 5g |
$1543 | 2022-09-29 |
2,2-Dimethyl-3-oxobutanenitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
37719-02-1 (2,2-Dimethyl-3-oxobutanenitrile) Related Products
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- 948350-86-5(Butanenitrile, 2-Methyl-3-Oxo-,Sodium Salt)
- 29509-04-4(2,4,4-trimethyl-3-oxopentanenitrile)
- 583887-50-7(Pentanenitrile, 2-acetyl-2-methyl-4-oxo-)
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